![molecular formula C18H21N3O2S B2826466 2-[(2-aminophenyl)sulfanyl]-N-(4-morpholinophenyl)acetamide CAS No. 866049-54-9](/img/structure/B2826466.png)
2-[(2-aminophenyl)sulfanyl]-N-(4-morpholinophenyl)acetamide
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Description
Scientific Research Applications
Neurochemical Mechanism Exploration
Modafinil, a chemical analogue of 2-[(2-aminophenyl)sulfanyl]-N-(4-morpholinophenyl)acetamide, has been studied for its effects on wakefulness, specifically its interaction with dopamine (DAT) and norepinephrine (NET) transporters. In-vivo and in-vitro studies suggest modafinil occupies DAT and NET sites in the brain and may modulate wakefulness by interacting with catecholamine transporters (Madras et al., 2006).
Cytotoxicity in Cancer Treatment
Novel sulfonamide derivatives, including this compound variants, have shown potential in cancer treatment. These compounds, particularly Compound 17, exhibited potent cytotoxic activity against breast cancer cell lines, offering a new avenue for therapeutic development (Ghorab et al., 2015).
Antimicrobial and Antifungal Properties
Derivatives of this compound have demonstrated antimicrobial and antifungal properties. Studies have highlighted the role of molecular structure in antimicrobial activity, suggesting potential for these compounds in treating various bacterial and fungal infections (Lahtinen et al., 2014).
Spectroscopic Analysis and Molecular Characterization
Vibrational spectroscopic analysis of this compound derivatives provides insight into the molecule's structure, stability, and intermolecular interactions. Studies involving Raman and Fourier transform infrared spectroscopy, augmented with computational methods, offer detailed molecular characterization, aiding in the exploration of new applications (Jenepha Mary et al., 2022).
Pharmacological Evaluations and Drug Development
Research has also focused on the synthesis and pharmacological evaluation of this compound derivatives as potential analgesic and anti-inflammatory drugs. Investigations into the biological activity and therapeutic potential of these compounds are ongoing, showing promising results in reducing inflammation and pain (Ahmadi et al., 2014).
properties
IUPAC Name |
2-(2-aminophenyl)sulfanyl-N-(4-morpholin-4-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c19-16-3-1-2-4-17(16)24-13-18(22)20-14-5-7-15(8-6-14)21-9-11-23-12-10-21/h1-8H,9-13,19H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWKIEPMUTYWWOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)CSC3=CC=CC=C3N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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